Cas no 1804765-14-7 (Methyl 2-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 2-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804765-14-7
• MF: C₉H₆F₄INO₃
• MW: 379.046928882599
• CID: 4839088
• Update Time: 2025-06-26

Methyl 2-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H6F4INO3/c1-17-8(16)4-3-15-5(2-10)7(6(4)14)18-9(11,12)13/h3H,2H2,1H3
• InChI Key： SSTMMSRJNMNJIJ-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=CN=C(CF)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate

Methyl 2-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804765-14-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate, identified by its CAS number 1804765-14-7, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its intricate molecular structure, plays a pivotal role in the development of novel therapeutic agents. Its unique combination of fluorine, iodine, and trifluoromethoxy substituents makes it an invaluable building block for chemists and pharmacologists working on cutting-edge drug discovery.

The significance of this compound lies in its ability to serve as a precursor for a wide range of biologically active molecules. In particular, the presence of a fluoromethyl group enhances the lipophilicity and metabolic stability of the resulting drug candidates, while the iodo and trifluoromethoxy groups provide handles for further functionalization via cross-coupling reactions. These attributes have made it a staple in synthetic protocols aimed at creating small-molecule inhibitors, agonists, and antagonists targeting various disease pathways.

Recent advancements in medicinal chemistry have highlighted the utility of this intermediate in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. For instance, studies have demonstrated that derivatives of Methyl 2-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate can be effectively incorporated into molecules that inhibit tyrosine kinases, thereby disrupting aberrant signaling pathways involved in tumor growth and progression. The< strong> trifluoromethoxy group, in particular, has been shown to improve binding affinity and selectivity, making these inhibitors more potent and less likely to exhibit off-target effects.

In addition to its role in oncology research, this compound has also been explored in the development of treatments for neurological disorders. Researchers have leveraged its structural features to design novel ligands for neurotransmitter receptors, such as GABA receptors and serotonin transporters. The< strong> fluoromethyl moiety contributes to the pharmacokinetic profile of these candidates by enhancing their brain penetration, while the< strong> iodo substituent allows for facile introduction of additional functional groups through palladium-catalyzed cross-coupling reactions. This flexibility has enabled the synthesis of highly optimized drug candidates with improved efficacy and reduced side effects.

The synthesis of Methyl 2-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate itself is a testament to the ingenuity of modern synthetic organic chemistry. The process typically involves multi-step reactions starting from commercially available pyridine derivatives. Key steps include halogenation with iodine sources, protection-deprotection strategies to introduce the< strong> trifluoromethoxy group, and finally esterification to yield the desired carboxylate functionality. The use of advanced catalytic systems and green chemistry principles has further refined these synthetic routes, making them more efficient and environmentally sustainable.

The growing demand for this intermediate is reflected in its increasing production scale and commercial availability. Pharmaceutical companies and academic institutions alike rely on high-quality supplies of Methyl 2-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate to accelerate their drug discovery programs. Suppliers have invested in robust manufacturing processes to ensure consistent purity and yield, meeting the stringent requirements of modern pharmaceutical research. This has democratized access to this valuable building block, enabling smaller research teams to undertake ambitious synthetic projects with greater feasibility.

2-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate are promising. Ongoing research is exploring new applications in areas such as antiviral therapy and metabolic disease treatment. The compound's structural versatility suggests that it could be adapted into novel scaffolds targeting emerging therapeutic areas where existing treatments are limited or non-existent. As computational chemistry tools continue to advance, virtual screening methods are being employed to identify promising derivatives with enhanced pharmacological properties. 2-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate, guiding synthetic chemists toward high-value candidates more efficiently than traditional methods alone. This synergy between experimental chemistry and computational biology underscores the compound's central role in next-generation pharmaceutical innovation. 2-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804765-14-7) represents a cornerstone in modern medicinal chemistry. Its unique structural features enable the synthesis of diverse therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications and refine synthetic methodologies, this compound will undoubtedly remain a critical tool for scientists striving to develop life-saving treatments for a wide range of diseases.